Cas no 74441-05-7 (Pigment Yellow 181)

• Product Name: Pigment Yellow 181
• CAS No: 74441-05-7
• MF: C₂₅H₂₁N₇O₅
• MW: 499.478144407272
• CID: 59592
• PubChem ID: 166444
• Update Time: 2025-04-18

Pigment Yellow 181 Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 181
• C.I. 11777
• N-(4-(Aminocarbonyl)phenyl)-4-((1-(((2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)amino)carbonyl)-2-oxopropyl)azo)benzamide
• N-(4-Carbamoylphenyl)-4-[2-oxo-1-[(2-oxo-1,3-dihydrobenzoimidazol-5-yl)carbamoyl]propyl]diazenyl-benzamide
• 4-[[4-[[1,3-dioxo-1-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)amino]butan-2-yl]diazenyl]benzoyl]amino]benzamide
• SCHEMBL1374976
• NS00007946
• 74441-05-7
• N-[4-(AMINOCARBONYL)PHENYL]-4-[[1-[[(2,3-DIHYDRO-2-OXO-1H-BENZIMIDAZOL-5-YL)AMINO]CARBONYL]-2-OXOPROPYL]AZO]BENZAMIDE
• EINECS 277-873-1
• AKOS016010869
• EC 277-873-1
• DTXSID3052486
• Benzamide, N-(4-(aminocarbonyl)phenyl)-4-((1-(((2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)amino)carbonyl)-2-oxopropyl)azo)-
• Benzamide, N-[4-(aminocarbonyl)phenyl]-4-[[1-[[(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)amino]carbonyl]-2-oxopropyl]azo]-
• Benzamide, N-(4-(aminocarbonyl)phenyl)-4-(2-(1-(((2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)amino)carbonyl)-2-oxopropyl)diazenyl)-
• SCHEMBL1374982
• N-(4-Carbamoylphenyl)-4-[2-oxo-1-[(2-oxo-1,3-dihydrobenzoimidazol-5-y

• MDL： MFCD19442858
• Inchi： 1S/C25H21N7O5/c1-13(33)21(24(36)28-18-10-11-19-20(12-18)30-25(37)29-19)32-31-17-8-4-15(5-9-17)23(35)27-16-6-2-14(3-7-16)22(26)34/h2-12,21H,1H3,(H2,26,34)(H,27,35)(H,28,36)(H2,29,30,37)/b32-31+
• InChI Key： PXMLTVJEYHGPEH-QNEJGDQOSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1)NC(C(C(C)=O)/N=N/C1C=CC(=CC=1)C(NC1C=CC(C(N)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 499.16000
• Monoisotopic Mass: 499.16041680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 184Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 628.3°C at 760 mmHg
• Flash Point: 333.8±31.5 °C
• PSA: 203.22000
• LogP: 4.12720
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Pigment Yellow 181 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD245245)